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Compound of Interest

Compound Name: MT-802

Cat. No.: B609359 Get Quote

Technical Support Center: MT-802
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address insolubility issues that may be encountered during experiments with MT-
802.

Troubleshooting Guide: Resolving MT-802
Insolubility
This guide is designed in a question-and-answer format to directly address specific issues you

might face with MT-802 solubility.

Question: My MT-802 powder is not dissolving in my chosen solvent. What should I do?

Answer:

Initial insolubility of MT-802 powder can often be resolved by following a systematic approach.

MT-802 is a potent PROTAC that degrades Bruton's tyrosine kinase (BTK) and is known to be

practically insoluble in water but highly soluble in dimethyl sulfoxide (DMSO).[1]

Here are the recommended steps:

Verify the Solvent: Confirm that you are using an appropriate solvent. For MT-802, high-

purity, anhydrous DMSO is the recommended primary solvent for creating stock solutions.[1]

[2]
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Check Concentration: Ensure you are not exceeding the known solubility limit of MT-802. In

DMSO, it is reported to be soluble up to 100 mg/mL (approximately 126.93 mM).[1][3]

Mechanical Agitation: Vortexing the solution for several minutes can help break up powder

aggregates and facilitate dissolution.

Sonication: If vortexing is insufficient, sonicating the sample for 5-10 minutes can provide the

necessary energy to dissolve the compound.

Gentle Warming: As a final step, you can gently warm the solution to 37°C in a water bath for

10-15 minutes. This can increase the solubility of the compound. However, avoid excessive

heat, as it may lead to degradation.

If the issue persists, consider the quality of your DMSO, as it is highly hygroscopic and

absorbed water can significantly reduce the solubility of many organic compounds.

Question: My MT-802 stock solution in DMSO appears cloudy or has formed a precipitate after

storage. What happened and how can I fix it?

Answer:

Precipitation of MT-802 from a DMSO stock solution upon storage, especially after freeze-thaw

cycles, is a common issue. This can be attributed to a few factors:

Compound Stability: While MT-802 is generally stable, repeated freeze-thaw cycles can

promote precipitation. It is recommended to aliquot stock solutions into smaller, single-use

volumes to minimize this.

Moisture Absorption: DMSO readily absorbs moisture from the air, which can decrease the

solubility of MT-802 over time. Always use anhydrous DMSO and keep containers tightly

sealed.

Storage Temperature: For long-term stability, MT-802 powder should be stored at -20°C for

up to 3 years. In solvent, it should be stored at -80°C for up to 1 year.

To redissolve the precipitate, you can try gently warming the vial to 37°C and vortexing or

sonicating as described in the previous answer. If the precipitate does not fully redissolve, the
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concentration of your stock solution is likely lower than intended, which can lead to variability in

experimental results.

Question: I need to prepare an aqueous solution of MT-802 for my cell-based assay, but it

precipitates when I dilute my DMSO stock. How can I overcome this?

Answer:

This is a common challenge due to the poor aqueous solubility of MT-802. Direct dilution of a

concentrated DMSO stock into aqueous media often leads to precipitation. Here are several

strategies to improve the aqueous solubility for in vitro assays:

Lower the Final Concentration: The simplest approach is to use a lower final concentration of

MT-802 in your assay.

Increase Co-Solvent Concentration: If your experiment allows, a slightly higher final

concentration of DMSO (e.g., up to 0.5%) might be necessary to maintain solubility. Always

include a vehicle control with the same DMSO concentration.

Use a Formulation with Surfactants: For in vivo studies and potentially for some in vitro

applications, a formulation containing surfactants can be used. One suggested formulation is

10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline, which can achieve a solubility of

up to 4 mg/mL.

Complexation with Cyclodextrins: Cyclodextrins can be used to form inclusion complexes

with poorly soluble drugs, enhancing their aqueous solubility.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of MT-802?

A1: MT-802 is a PROTAC BTK degrader with the following properties:

CAS Number: 2231744-29-7

Molecular Formula: C₄₁H₄₁N₉O₈

Molecular Weight: 787.82 g/mol
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Q2: What is the mechanism of action of MT-802?

A2: MT-802 functions as a PROTAC (Proteolysis Targeting Chimera). It recruits Bruton's

tyrosine kinase (BTK) to the cereblon E3 ubiquitin ligase complex, leading to the ubiquitination

and subsequent degradation of BTK by the proteasome. This mechanism is effective against

both wild-type BTK and the C481S mutant, which is associated with ibrutinib resistance in

chronic lymphocytic leukemia (CLL).

Q3: How should I store MT-802?

A3: Proper storage is crucial for maintaining the integrity of MT-802.

Powder: Store at -20°C for up to 3 years.

In Solvent: Aliquot and store at -80°C for up to 1 year. Avoid repeated freeze-thaw cycles.

Data Presentation
Table 1: Solubility of MT-802 in Various Solvents

Solvent Solubility
Approximate Molar
Concentration

Reference(s)

DMSO 100 mg/mL 126.93 mM

Water Insoluble N/A

Ethanol Insoluble N/A

Chloroform Slightly Soluble Not Specified

Methanol Slightly Soluble Not Specified

Table 2: Example Formulations for In Vivo Use
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Formulation Components Concentration of MT-802 Reference(s)

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
4 mg/mL (5.08 mM)

50 µL of 100 mg/mL DMSO

stock + 400 µL PEG300 + 50

µL Tween80 + 500 µL ddH₂O

Not Specified

50 µL of 10 mg/mL DMSO

stock + 950 µL corn oil
Not Specified

Experimental Protocols
Protocol 1: Preparation of a 10 mM MT-802 Stock Solution in DMSO

Materials:

MT-802 powder (CAS: 2231744-29-7)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator bath

Procedure:

1. Allow the MT-802 vial to equilibrate to room temperature before opening to prevent

moisture condensation.

2. Weigh out the desired amount of MT-802 powder using a calibrated analytical balance. For

1 mL of a 10 mM solution, you will need 7.88 mg of MT-802 (Molecular Weight: 787.82

g/mol ).
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3. Add the calculated volume of anhydrous DMSO to the vial containing the MT-802 powder.

4. Vortex the solution for 2-3 minutes to facilitate dissolution.

5. If the compound is not fully dissolved, sonicate the vial for 5-10 minutes.

6. Visually inspect the solution to ensure it is clear and free of any particulate matter.

7. Aliquot the stock solution into single-use volumes and store at -80°C.

Visualizations
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Stock Solution Preparation

Dissolution Steps

Storage

Weigh MT-802 Powder

Add Anhydrous DMSO

Vortex

Initial Dissolution

Sonicate

Gentle Warming (37°C)

Aliquot into Single-Use Tubes

Final Solution

Store at -80°C
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Insolubility Issue Encountered

Is the solvent anhydrous DMSO?

Is the concentration below 100 mg/mL?

Yes

Re-evaluate Protocol / Contact Support

No

Apply Mechanical Agitation (Vortex/Sonicate)

Yes No

Apply Gentle Heat (37°C)

Issue Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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